Cas no 147611-81-2 (DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole)
DBD-NCS (4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole) is a fluorescent labeling reagent widely used for the derivatization of amines, amino acids, and other nucleophilic compounds. Its key advantages include high reactivity due to the isothiocyanate functional group, enabling efficient conjugation under mild conditions. The dimethylaminosulfonyl moiety enhances fluorescence properties, offering high sensitivity for detection in HPLC and LC-MS applications. DBD-NCS exhibits excellent stability and selectivity, making it suitable for trace analysis in complex matrices. Its strong absorption and emission characteristics in the visible range further facilitate precise quantification. This reagent is particularly valuable in biochemical and pharmaceutical research for labeling and analyzing low-concentration analytes.
147611-81-2 structure
Product Name:DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole
CAS No:147611-81-2
MF:C9H8N4O3S2
MW:284.314818382263
MDL:MFCD03844763
CID:201552
PubChem ID:87563192
Update Time:2025-06-07
DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzoxadiazole-4-sulfonamide,7-isothiocyanato-N,N-dimethyl-
- 7-isothiocyanato-N,N-dimethyl-2,1,3-benzoxadiazole-4-sulfonamide
- DBD-NCS
- 2,1,3-Benzoxadiazole-4-sulfonamide,7-isothiocyanato-N,N-dimethyl
- 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole
- 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanatobenzofurazan
- 7-N,N-dimethylaminosulfonyl-4-(2,1,3-benzoxadiazolyl)isothiocyanate
- 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanatobenzofurazan 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole
- DBD-NCS DBD-NCS [=4-(N,N-Dimethylaminosulfonyl)-7-isothiocya
- DBD-NCS [=4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole]
- [=4-(N,N-DiMethylaMinosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole] [for HPLC Labeling and EdMan Degradation]
- DBD-NCS [=4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole] [for HPLC Labeling and Edman Degradation]
- 1
- N,N-Dimethyl-7-isothiocyanatobenzofurazane-4-sulfonamide
- MFCD03844763
- 7-[(n,n-dimethylamino)sulfonyl]-2,1,3-benzoxadiazol-4-yl isothiocyanate
- SCHEMBL4199401
- 4-Benzofurazansulfonamide, 7-isothiocyanato-N,N-dimethyl-
- 2,1,3-Benzoxadiazole-4-sulfonamide, 7-isothiocyanato-N,N-dimethyl-
- 7-isothiocyanato-N,N-dimethylbenzo[c][1,2,5]oxadiazole-4-sulfonamide
- DBD-NCS [=4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole]
- DTXSID00163760
- XFA61181
- 147611-81-2
- DB-272587
- A5575
- 4-ISOTHIOCYANATO-N,N-DIMETHYL-2,1,3-BENZOXADIAZOLE-7-SULFONAMIDE
- DTXCID1086251
- DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole
-
- MDL: MFCD03844763
- Inchi: 1S/C9H8N4O3S2/c1-13(2)18(14,15)7-4-3-6(10-5-17)8-9(7)12-16-11-8/h3-4H,1-2H3
- InChI Key: SUOZAUUDBKHLHQ-UHFFFAOYSA-N
- SMILES: S(C1=CC=C(C2C1=NON=2)N=C=S)(N(C)C)(=O)=O
Computed Properties
- Exact Mass: 284.00400
- Monoisotopic Mass: 284.003782
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.7
- Topological Polar Surface Area: 129
Experimental Properties
- Color/Form: Not determined
- Density: 1.58
- Melting Point: 124.0 to 128.0 deg-C
- Boiling Point: 458.1°Cat760mmHg
- Flash Point: 230.8°C
- Refractive Index: 1.711
- PSA: 129.13000
- LogP: 2.28820
- Solubility: Not determined
DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole Security Information
-
Symbol:
- Prompt:warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code: 36/37/38
- Safety Instruction: S26
- Risk Phrases:R36/37/38
- Safety Term:S26-36/37/39
- Storage Condition:0-10°C
DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole Customs Data
- HS CODE:2935009090
- Customs Data:
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D826545-1mg |
DBD-NCS [4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole] |
147611-81-2 | 1mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D826545-2mg |
DBD-NCS [4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole] |
147611-81-2 | 2mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D826545-10mg |
DBD-NCS [4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole] |
147611-81-2 | 10mg |
$ 95.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D871584-10mg |
DBD-NCS [=4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole] |
147611-81-2 | GR | 10mg |
¥325.00 | 2022-01-11 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A5575-100mg |
DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole |
147611-81-2 | 100mg |
¥1230.0 | 2022-06-10 | ||
| abcr | AB144771-100 mg |
4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole; . |
147611-81-2 | 100mg |
€417.70 | 2023-06-23 | ||
| eNovation Chemicals LLC | D746156-100mg |
2,1,3-Benzoxadiazole-4-sulfonamide, 7-isothiocyanato-N,N-dimethyl- |
147611-81-2 | 95% | 100mg |
$970 | 2024-06-08 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A5575-100MG |
DBD-NCS [=4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole] [for HPLC Labeling and Edman Degradation] |
147611-81-2 | 100mg |
¥1595.00 | 2024-04-17 | ||
| abcr | AB144771-100mg |
4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole; . |
147611-81-2 | 100mg |
€359.70 | 2025-02-17 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A5575-100mg |
DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole |
147611-81-2 | 100mg |
¥1230.0 | 2023-09-02 |
DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:147611-81-2)DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole
Order Number:A1201586
Stock Status:in Stock
Quantity:100mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:45
Price ($):158.0
Email:sales@amadischem.com
DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
147611-81-2 (DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole) Related Products
- 147611-82-3(2,1,3-Benzoxadiazole-4-sulfonamide,7-isothiocyanato-)
- 139332-64-2(DBD-PZ (4-(N,N-Dimethylaminosulfonyl)-7-piperazino-2,1,3-benzoxadiazole))
- 189373-41-9(4-(2-Aminoethylamino)-7-(N,N-dimethylsulfamoyl)benzofurazan)
- 147611-83-4(4-(N,N-Dimethylaminosulfonyl)-7-amino-2,1,3-benzoxadiazole)
- 131467-86-2(DBD-H (4-(N,N-Dimethylaminosulfonyl)-7-hydrazino-2,1,3-benzoxadiazole))
- 139332-65-3(2,1,3-Benzoxadiazole-4-sulfonamide, 7-[(5-aminopentyl)amino]-N,N-dimethyl-)
- 916156-51-9(2,1,3-Benzoxadiazole-4-sulfonamide, N,N-dimethyl-7-(1-piperidinyl)-)
- 189373-40-8(2,1,3-Benzoxadiazole-4-sulfonamide, N,N-dimethyl-)
- 147611-84-5(2,1,3-Benzoxadiazole-4-sulfonamide, 7-amino-)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:147611-81-2)DBD-NCS 4-(N,N-Dimethylaminosulfonyl)-7-isothiocyanato-2,1,3-benzoxadiazole
Purity:99%
Quantity:100mg
Price ($):158.0